Cas no 114951-34-7 (3-Pyridinemethanol,3-acetate, 1-oxide)

• Product Name: 3-Pyridinemethanol,3-acetate, 1-oxide
• CAS No: 114951-34-7
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 130542
• PubChem ID: 280728
• Update Time: 2025-04-19

3-Pyridinemethanol,3-acetate, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol,3-acetate, 1-oxide
• (1-Oxido-3-pyridinyl)methyl acetate
• ACETIC ACID 1-OXY-PYRIDIN-3-YLMETHYL ESTER
• NSC132857
• 114951-34-7
• (1-oxidopyridin-1-ium-3-yl)methyl acetate
• AKOS006289576
• NSC-132857

• Inchi： 1S/C8H9NO3/c1-7(10)12-6-8-3-2-4-9(11)5-8/h2-5H,6H2,1H3
• InChI Key： FTHVEGMSKZHCRL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1=CC=C[N+](=C1)[O-]

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 53.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids